trans-3,4-Dimethylpyrrolidine hydrochloride
Overview
Description
Trans-3,4-Dimethylpyrrolidine hydrochloride is a chemical compound with the CAS Number: 1638221-50-7 . It has a molecular weight of 135.64 and its IUPAC name is (3S,4S)-3,4-dimethylpyrrolidine hydrochloride . The compound is a solid at room temperature .
Molecular Structure Analysis
The molecular formula of this compound is C6H14ClN . Its InChI Code is 1S/C6H13N.ClH/c1-5-3-7-4-6(5)2;/h5-7H,3-4H2,1-2H3;1H/t5-,6-;/m1./s1 .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 135.64 .Mechanism of Action
The mechanism of action of trans-3,4-Dimethylpyrrolidine hydrochloride is not fully understood, but it is believed to involve interactions with various neurotransmitter systems in the brain. This compound has been found to increase the release of dopamine, norepinephrine, and serotonin in the brain, which are all neurotransmitters that are involved in regulating mood, motivation, and attention. This compound has also been found to inhibit the reuptake of these neurotransmitters, which can lead to increased levels of these neurotransmitters in the brain.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of interesting biochemical and physiological effects. In animal studies, this compound has been found to increase locomotor activity, enhance memory and learning, and improve attention and focus. This compound has also been found to have analgesic effects, which may be due to its interactions with the opioid system in the brain.
Advantages and Limitations for Lab Experiments
Trans-3,4-Dimethylpyrrolidine hydrochloride has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It is also relatively inexpensive compared to other chiral auxiliaries. However, this compound has some limitations as well. It is a highly hygroscopic compound, which means that it absorbs moisture from the air, making it difficult to handle and store. It is also a toxic compound that can be harmful if ingested or inhaled.
Future Directions
There are several future directions for research on trans-3,4-Dimethylpyrrolidine hydrochloride. One area of research is in the development of new synthetic methods for this compound and its derivatives. Another area of research is in the investigation of the mechanism of action of this compound and its interactions with various neurotransmitter systems in the brain. Additionally, there is potential for the development of new drugs based on the biochemical and physiological effects of this compound, particularly in the areas of pain management and cognitive enhancement.
Conclusion:
In conclusion, this compound, or this compound, is a chiral molecule that has been the subject of extensive scientific research due to its potential applications in various fields. This compound has been found to exhibit a range of interesting biochemical and physiological effects, and it has several advantages for use in lab experiments. There are several future directions for research on this compound, including the development of new synthetic methods, investigation of its mechanism of action, and the development of new drugs based on its effects.
Scientific Research Applications
Trans-3,4-Dimethylpyrrolidine hydrochloride has been the subject of extensive scientific research due to its potential applications in various fields. One of the main areas of research has been in the field of organic chemistry, where this compound has been used as a chiral auxiliary in asymmetric synthesis reactions. This compound has also been used as a building block for the synthesis of other compounds, such as chiral ligands and catalysts.
properties
IUPAC Name |
(3S,4S)-3,4-dimethylpyrrolidine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13N.ClH/c1-5-3-7-4-6(5)2;/h5-7H,3-4H2,1-2H3;1H/t5-,6-;/m1./s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NENQMVAHTAYJTP-KGZKBUQUSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CNCC1C.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CNC[C@H]1C.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
135.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1820569-23-0 |
Source
|
| Record name | Pyrrolidine, 3,4-dimethyl-, hydrochloride (1:1), (3S,4S)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1820569-23-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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